Cas no 76412-53-8 (3-amino-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-amino-2-hydroxy-2-methylpropanoic acid
• CAS No: 76412-53-8
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD19203956
• CID: 4177742
• PubChem ID: 23424355
• Update Time: 2025-05-20

3-amino-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-hydroxy-2-methyl-
• 3-amino-2-hydroxy-2-methylpropanoic acid
• AKOS006341387
• 76412-53-8
• DTXSID001032787
• SCHEMBL8582091
• alpha-Methylisoserin
• EN300-95560

• MDL： MFCD19203956
• Inchi： 1S/C4H9NO3/c1-4(8,2-5)3(6)7/h8H,2,5H2,1H3,(H,6,7)
• InChI Key： ZOUFWABTGGIWTK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CN

Computed Properties

• Exact Mass: 119.058243149Da
• Monoisotopic Mass: 119.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-hydroxy-2-methylpropanoic acid

3-Amino-2-Hydroxy-2-Methylpropanoic Acid (CAS No. 76412-53-8): A Comprehensive Overview

3-Amino-2-hydroxy-2-methylpropanoic acid, also known by its CAS registry number 76412-53-8, is a biologically significant compound with a unique structure and diverse applications. This compound belongs to the class of amino acids, specifically branched-chain amino acids, and has garnered attention in recent years due to its potential in various fields, including pharmaceuticals, nutrition, and biotechnology. The molecule consists of a three-carbon chain with an amino group attached to the third carbon, a hydroxyl group on the second carbon, and a methyl group also on the second carbon. This structural arrangement imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the role of 3-amino-2-hydroxy-2-methylpropanoic acid in metabolic pathways, particularly in the regulation of energy metabolism and muscle protein synthesis. Researchers have demonstrated that this compound plays a crucial role in the anaplerotic pathway, which replenishes intermediates in the tricarboxylic acid (TCA) cycle. This function is essential for maintaining cellular energy homeostasis, especially under conditions of high metabolic demand such as exercise or fasting.

The synthesis of 3-amino-2-hydroxy-2-methylpropanoic acid involves several enzymatic steps, including the conversion of threonine to glycine via the activity of threonine dehydrogenase. This process generates alpha-ketobutyrate, which is subsequently converted into 3-amino-2-hydroxy-2-methylpropanoic acid through further enzymatic modifications. Recent advancements in metabolic engineering have enabled the optimization of microbial strains for the efficient production of this compound, making it more accessible for large-scale applications.

In terms of applications, 3-amino-2-hydroxy-2-methylpropanoic acid has shown promise in the development of novel therapeutic agents. For instance, it has been investigated as a potential substrate for targeted drug delivery systems due to its ability to cross cellular membranes efficiently. Additionally, this compound has been explored as a precursor for the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties.

One of the most exciting areas of research involving CAS No. 76412-53-8 is its potential role in improving human health and performance. Studies have shown that supplementation with this compound can enhance muscle recovery and reduce exercise-induced oxidative stress. These findings have led to its inclusion in sports nutrition products aimed at athletes and fitness enthusiasts seeking to optimize their training outcomes.

Furthermore, 3-amino-2-hydroxy-2-methylpropanoic acid has been implicated in neurological functions, particularly in the regulation of neurotransmitter synthesis and neuronal signaling. Emerging evidence suggests that this compound may play a protective role against neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating glutamate metabolism and reducing excitotoxicity.

The environmental impact of producing CAS No. 76412-53-8 has also been a focus of recent research. Scientists are exploring sustainable methods for its production, including the use of renewable feedstocks and green chemistry principles. These efforts aim to minimize the ecological footprint associated with large-scale manufacturing while ensuring cost-effectiveness and scalability.

In conclusion, 3-amino-2-hydroxy-2-methylpropanoic acid (CAS No. 76412-53-8) is a versatile compound with significant potential across multiple domains. Its unique chemical properties, coupled with its involvement in critical biological processes, make it an area of intense scientific interest. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing human health and technological innovation.